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Compound of Interest

Compound Name: Ethyl 3-Hydroxybutyrate-d5

Cat. No.: B15557906

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with
an in-depth overview of the commercial supply landscape for Ethyl 3-Hydroxybutyrate-d5.
This deuterated analog of ethyl 3-hydroxybutyrate is a valuable tool in metabolic research,
pharmacokinetic studies, and as an internal standard for mass spectrometry-based
guantification. This document outlines key suppliers, available product specifications,
representative experimental protocols, and quality control considerations.

Introduction

Ethyl 3-Hydroxybutyrate-d5 (CAS No. 1206486-01-2) is a stable isotope-labeled compound
where five hydrogen atoms have been replaced with deuterium. This isotopic labeling provides
a distinct mass shift, making it an ideal tracer for metabolic flux analysis and a reliable internal
standard for accurate quantification of its non-deuterated counterpart in complex biological
matrices. Its applications are crucial in studies related to ketogenesis, fatty acid metabolism,
and the development of therapeutics targeting metabolic pathways.

Commercial Supplier Overview

A survey of the market has identified several key commercial suppliers of Ethyl 3-
Hydroxybutyrate-d5. The following companies are recognized for providing this compound for
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research purposes.

Identified Commercial Suppliers:

o Pharmaffiliates

e LGC Standards

» Toronto Research Chemicals (TRC)

These suppliers specialize in the synthesis and distribution of complex organic molecules,
including stable isotope-labeled compounds, for the global scientific community.

Product Specification Comparison

Quantitative data on commercially available Ethyl 3-Hydroxybutyrate-d5 is summarized
below. It is important to note that detailed specifications such as isotopic enrichment and
specific pack sizes are not always readily available on company websites and may require
direct inquiry.
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Specification

Pharmaffiliates

LGC Standards

Toronto Research
Chemicals

Product Name

Ethyl 3-
Hydroxybutyrate-d5

Ethyl 3-
Hydroxybutyrate-d5

Ethyl 3-
Hydroxybutyrate-d5

1206486-01-2 (as

CAS Number 1206486-01-2 Not explicitly stated
E918958)
Molecular Formula CeH7Ds0s3 Not explicitly stated CeH7Ds03
Molecular Weight 137.19 Not explicitly stated 137.19
Appearance Colourless Qil Not explicitly stated Not explicitly stated
Purity Information not readily  Information not readily  Information not readily

available

available

available

Isotopic Enrichment

Information not readily

available

Information not readily

available

Information not readily

available

Available Pack Sizes

Information not readily

available

Information not readily

available

Information not readily

available

Storage Conditions

2-8°C Refrigerator

Information not readily

available

Information not readily

available

Note: Researchers are advised to contact the suppliers directly to obtain the most current and

detailed product specifications and certificates of analysis.

Experimental Protocols

The following section details a representative experimental protocol for a metabolic study in a
murine model to investigate the in vivo effects of Ethyl 3-Hydroxybutyrate. This protocol is a

synthesized example and should be adapted based on specific research objectives.

In Vivo Metabolic Study in a Murine Model

Objective: To assess the pharmacokinetic profile and metabolic fate of Ethyl 3-

Hydroxybutyrate-d5 following oral administration in mice.
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Materials:

Ethyl 3-Hydroxybutyrate-d5 (from a commercial supplier)

e Vehicle (e.g., corn oil, sterile saline)

» 8-10 week old male C57BL/6 mice

e Oral gavage needles

» Blood collection supplies (e.g., EDTA-coated microcentrifuge tubes)
e Centrifuge

 Liquid chromatography-mass spectrometry (LC-MS/MS) system
Methodology:

« Animal Acclimation: Acclimate mice to the housing facility for at least one week prior to the
experiment with ad libitum access to food and water.

» Dosing Solution Preparation: Prepare a dosing solution of Ethyl 3-Hydroxybutyrate-d5 in
the chosen vehicle at a concentration suitable for the desired dose (e.g., 10 mg/kg).

o Administration: Administer the Ethyl 3-Hydroxybutyrate-d5 solution to the mice via oral
gavage. A control group should receive the vehicle only.

e Blood Sampling: Collect blood samples (approximately 50-100 pL) from the tail vein or
another appropriate site at predetermined time points (e.g., 0, 15, 30, 60, 120, 240, and 480
minutes post-dose).

» Plasma Preparation: Immediately place the blood samples in EDTA-coated tubes, mix gently,
and centrifuge at 4°C to separate the plasma.

o Sample Analysis: Analyze the plasma samples for the presence and concentration of Ethyl
3-Hydroxybutyrate-d5 and its metabolites using a validated LC-MS/MS method.
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o Data Analysis: Plot the plasma concentration of Ethyl 3-Hydroxybutyrate-d5 versus time to
determine key pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life.

Quality Control and Analytical Methods

Ensuring the quality and purity of Ethyl 3-Hydroxybutyrate-d5 is paramount for the integrity of
research data. The following diagrams illustrate a typical quality control workflow for a
commercial supplier and an analytical workflow for researchers.
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Caption: Quality control workflow for commercial Ethyl 3-Hydroxybutyrate-d5.
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Caption: Experimental workflow for a metabolic study using Ethyl 3-Hydroxybutyrate-d5.

Conclusion

Ethyl 3-Hydroxybutyrate-d5 is a critical research tool available from a select number of
specialized chemical suppliers. While the availability of detailed product specifications can vary,
researchers can confidently source this compound from reputable vendors like Pharmaffiliates,
LGC Standards, and Toronto Research Chemicals. The provided experimental protocol and
workflow diagrams offer a foundational framework for the effective utilization of Ethyl 3-
Hydroxybutyrate-d5 in metabolic research and drug development. It is strongly recommended
to engage directly with suppliers to obtain comprehensive product data to ensure the success
and reproducibility of experimental outcomes.

 To cite this document: BenchChem. [Commercial Suppliers of Ethyl 3-Hydroxybutyrate-d5: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557906#commercial-suppliers-of-ethyl-3-
hydroxybutyrate-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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